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Compound of Interest

Compound Name: Germanium tetraiodide

Cat. No.: B078950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Germanium tetraiodide (GeI₄), also known as tetraiodogermane, is an inorganic compound

with the CAS registry number 13450-95-8. It is a red-orange crystalline solid that serves as a

key precursor in the synthesis of various germanium-containing materials.[1][2] Its high

reactivity and unique properties make it a valuable compound in the fields of materials science,

semiconductor manufacturing, and chemical synthesis. This guide provides a comprehensive

overview of the chemical and physical properties, synthesis methodologies, key applications,

and safety protocols associated with Germanium tetraiodide.

Physical and Chemical Properties
Germanium tetraiodide is a solid at room temperature with a characteristic red-orange color.

[1] It is sensitive to moisture and hydrolyzes in water.[2] Key quantitative properties are

summarized in the table below.
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Property Value References

Molecular Formula GeI₄ [1]

Molecular Weight 580.26 g/mol

CAS Number 13450-95-8 [1]

Appearance Red-orange crystalline solid [1][2]

Melting Point 144 °C [1]

Boiling Point 377 °C [1]

Density 4.40 g/cm³ [1]

Solubility

Soluble in water (with

hydrolysis), carbon disulfide,

and benzene. Less soluble in

carbon tetrachloride and

chloroform.

[2]

Synthesis of Germanium Tetraiodide
There are two primary methods for the synthesis of Germanium tetraiodide.

Direct Synthesis from Elements
Germanium tetraiodide can be synthesized by the direct reaction of elemental germanium

and iodine in a vacuum.

Experimental Protocol:

Reactants: High-purity germanium powder and elemental iodine.

Apparatus: A sealed reaction ampule capable of withstanding high temperatures and

vacuum.

Procedure:

Stoichiometric amounts of germanium and iodine are placed in the reaction ampule.
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The ampule is evacuated to a residual pressure of 1.33x10⁻³ to 1.33x10⁻⁴ hPa.

The sealed ampule is heated to 600 °C for an optimal time of 4 hours to achieve a 100%

yield. The reaction also proceeds at 700 °C.

After the reaction is complete, the ampule is cooled to room temperature.

The synthesized Germanium tetraiodide can be purified by sublimation at 120 °C within

the same ampule.

Logical Relationship: Direct Synthesis of GeI₄

Direct Synthesis of Germanium Tetraiodide

Germanium (Ge)

Stoichiometric Mixture

Iodine (I₂)

Heat (600°C, 4h)
Vacuum

Germanium Tetraiodide (GeI₄)

Sublimation (120°C)

Pure GeI₄
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Caption: Workflow for the direct synthesis of GeI₄.

Reaction of Germanium Dioxide with Hydroiodic Acid
Another common method involves the reaction of germanium dioxide with hydroiodic acid.[2]

Reaction: GeO₂ + 4HI → GeI₄ + 2H₂O[2]

While a detailed experimental protocol with specific concentrations and workup procedures is

not readily available in the reviewed literature, the general approach involves reacting

germanium dioxide with a concentrated solution of hydroiodic acid (e.g., 57%).[2] The product,

Germanium tetraiodide, would then be isolated and purified, likely through recrystallization or

sublimation.

Applications
Germanium tetraiodide is a versatile precursor for various advanced materials.

Precursor for Germanium Nanocrystals
Germanium tetraiodide is a key starting material for the synthesis of single-crystalline

germanium nanocrystals, which have potential applications in photovoltaics and near-infrared

detectors.

Experimental Protocol: Two-Step Microwave-Assisted Colloidal Synthesis

Materials: Germanium tetraiodide (GeI₄), oleylamine (OAm), toluene.

Apparatus: Microwave reactor, centrifuge, Schlenk line.

Step 1: Formation of Ge(II) Intermediate

A stock solution of GeI₄ in OAm is prepared.

The solution is heated in a microwave reactor under an argon atmosphere to 250 °C for 40

minutes.
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This step results in a light-yellow solution, indicating the formation of a Ge(II) species.

Step 2: Reduction to Germanium Nanocrystals

The headgas in the reaction vessel is replaced with fresh argon.

The solution is then heated again in the microwave reactor to 260 °C and held for a specific

duration (e.g., 30 minutes) to control the size of the nanocrystals.

The formation of a brown solution indicates the successful synthesis of Ge nanocrystals.

The nanocrystals are isolated by adding a non-solvent to precipitate the product, followed by

centrifugation.

The final product is dispersed in a solvent like toluene for further characterization and use.

Experimental Workflow: Germanium Nanocrystal Synthesis
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Caption: Workflow for Ge nanocrystal synthesis from GeI₄.

Chemical Vapor Deposition (CVD) Precursor
Germanium tetraiodide can be used as a precursor in chemical vapor deposition (CVD)

processes to grow germanium-containing thin films. These films have applications in the
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semiconductor industry for the fabrication of electronic and optoelectronic devices. The

controlled decomposition of GeI₄ at elevated temperatures allows for the deposition of high-

purity germanium layers on various substrates.

Safety and Handling
Germanium tetraiodide is a corrosive and moisture-sensitive compound that requires careful

handling.

Hazard Precaution

Corrosive Causes severe skin burns and eye damage.[3]

Moisture Sensitive
Reacts with water and moisture in the air to

liberate hydrogen iodide.[3]

Inhalation May cause irritation to the respiratory tract.[3]

Ingestion Harmful if swallowed.[3]

Recommended Handling Procedures:

Handle in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(neoprene or nitrile rubber), safety goggles or a face shield, and a lab coat.[1]

Avoid breathing dust.[1]

Keep the container tightly closed and store in a cool, dry place away from water and

moisture.[1]

In case of a spill, avoid creating dust and clean up using appropriate methods for corrosive

solids.

Conclusion
Germanium tetraiodide is a significant inorganic compound with valuable applications as a

precursor in materials synthesis. Its utility in producing high-purity germanium thin films and
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single-crystalline germanium nanocrystals underscores its importance in advancing

semiconductor and nanotechnology research. Proper understanding of its properties,

synthesis, and handling is crucial for its safe and effective use in a research and development

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b078950?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Germanium(IV)_iodide
https://winter.group.shef.ac.uk/webelements/compounds/germanium/germanium_tetraiodide.html
https://winter.group.shef.ac.uk/webelements/compounds/germanium/germanium_tetraiodide.html
https://www.osti.gov/etdeweb/biblio/6040724
https://www.osti.gov/etdeweb/biblio/6040724
https://www.benchchem.com/product/b078950#germanium-tetraiodide-cas-number-13450-95-8
https://www.benchchem.com/product/b078950#germanium-tetraiodide-cas-number-13450-95-8
https://www.benchchem.com/product/b078950#germanium-tetraiodide-cas-number-13450-95-8
https://www.benchchem.com/product/b078950#germanium-tetraiodide-cas-number-13450-95-8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078950?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

